4-Hexyl-1,3-oxazolidine-2,5-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
CAS No. |
6271-04-1 |
|---|---|
Molecular Formula |
C9H15NO3 |
Molecular Weight |
185.22 g/mol |
IUPAC Name |
4-hexyl-1,3-oxazolidine-2,5-dione |
InChI |
InChI=1S/C9H15NO3/c1-2-3-4-5-6-7-8(11)13-9(12)10-7/h7H,2-6H2,1H3,(H,10,12) |
InChI Key |
QJGYHALXYMUETE-UHFFFAOYSA-N |
SMILES |
CCCCCCC1C(=O)OC(=O)N1 |
Canonical SMILES |
CCCCCCC1C(=O)OC(=O)N1 |
Other CAS No. |
6271-04-1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Chain Length and Physicochemical Properties
The hexyl substituent distinguishes 4-hexyl-1,3-oxazolidine-2,5-dione from shorter-chain derivatives. For example:
Table 1: Substituent Effects on Physicochemical Properties
Structural Isomers: 2,5-Dione vs. 2,4-Dione
The position of the ketone groups significantly impacts reactivity and biological activity:
- 1,3-Oxazolidine-2,4-dione derivatives (–2): These isomers are often used as intermediates in polymer chemistry. Their reactivity differs due to the proximity of the ketone groups, enabling distinct ring-opening polymerization pathways.
- 1,3-Oxazolidine-2,5-dione derivatives : The 2,5-dione configuration, as seen in the target compound, is less common but critical for stabilizing specific conformations. For instance, crystal structure analyses of benzyl-substituted analogs reveal dihedral angles (~58°) between the oxazolidine ring and aromatic substituents, which influence packing efficiency and crystallinity .
Bioactivity Comparison
- Diketopiperazine Derivatives (): Piperazine-2,5-diones (e.g., compound 6, IC50 = 28.9 μM against H1N1) exhibit antiviral activity, suggesting that oxazolidine-2,5-diones with similar substituents might also target viral proteins.
Crystallographic Insights
The hexyl chain in 4-hexyl-1,3-oxazolidine-2,5-dione is expected to adopt extended conformations in the solid state, similar to ethyl or benzyl substituents in related NCAs (e.g., dihedral angles ~50–59° between the ring and substituent) . This spatial arrangement may enhance crystallinity, making the compound suitable for controlled-release formulations.
Toxicity Profile
The parent compound, oxazolidine-2,5-dione, exhibits acute oral toxicity (Category 4, H302) . The hexyl substituent may mitigate toxicity by reducing metabolic activation or altering absorption kinetics, though experimental data are needed to confirm this hypothesis.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
